Cas no 1040042-87-2 (6-Chloro-N1-isobutylbenzene-1,2-diamine)

• Product Name: 6-Chloro-N1-isobutylbenzene-1,2-diamine
• CAS No: 1040042-87-2
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 1081230
• PubChem ID: 28902293
• Update Time: 2025-04-20

6-Chloro-N1-isobutylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N1-isobutylbenzene-1,2-diamine
• 3-chloro-2-N-(2-methylpropyl)benzene-1,2-diamine
• 1040042-87-2
• UMHGVAKHRNVFNF-UHFFFAOYSA-N
• 3-Chloro-2N-isobutyl-benzene-1,2-diamine
• SCHEMBL3633834

• Inchi： 1S/C10H15ClN2/c1-7(2)6-13-10-8(11)4-3-5-9(10)12/h3-5,7,13H,6,12H2,1-2H3
• InChI Key： UMHGVAKHRNVFNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1NCC(C)C)N

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų